6(E)-Octadecenoyl chloride

• Molecular Formula: C18H33ClO
• Molecular Weight: 300.9 g/mol
• InChI: InChI=1S/C18H33ClO/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18(19)20/h12-13H,2-11,14-17H2,1H3/b13-12+
• InChIKey: ITHPEKLHWJURIR-OUKQBFOZSA-N

6(E)-Octadecenoyl Chloride: Monounsaturated C18 Fatty Acyl Chloride with trans-6 Double Bond for Precision Lipid Synthesis

6(E)-Octadecenoyl chloride (CAS 150989-03-0, also known as petroselaidoyl chloride) is a monounsaturated C18 fatty acyl chloride featuring a single trans (E) double bond at the 6-position [1]. With a molecular formula C18H33ClO and molecular weight 300.91 g/mol, it belongs to the class of long-chain unsaturated fatty acid chlorides used as reactive intermediates for introducing the petroselaidoyl (trans-6-octadecenoyl) moiety into target molecules via acylation . The acyl chloride functional group confers high electrophilicity, enabling efficient conjugation with nucleophiles including amines, alcohols, and thiols under controlled conditions [2].

Synthesis Context

Introduces trans-6 petroselaidoyl moiety via acylation

Selection Logic

Position-defined C18:1 acyl chloride for isomer-specific studies

Workflow Compatibility

Reactive toward amines, alcohols, and thiols under controlled conditions

• [1] ChEBI. petroselaidoyl group (CHEBI:32378). Definition: An octadec-6-enoyl group in which the olefinic double bond has E configuration. View Source
• [2] Kuujia. Cas no 150989-03-0 (6-Octadecenoyl chloride, (E)-). Chemical and Physical Properties. View Source

Why 6(E)-Octadecenoyl Chloride Cannot Be Substituted with Oleoyl Chloride or Stearoyl Chloride in Structure-Sensitive Applications

Within the C18 fatty acyl chloride family, compounds sharing identical molecular formula (C18H33ClO for unsaturated analogs) or similar chain length (C18) are not functionally interchangeable. The double bond position and geometric configuration dictate both the physical state of derivatives and their performance in surfactant applications. Oleoyl chloride (9Z, CAS 112-77-6) produces surfactants with distinct micellization behavior and water solubility compared to those derived from petroselinic acid (6Z) or petroselaidic acid (6E) [1]. Stearoyl chloride (C18:0 saturated, CAS 112-76-5) lacks the double bond entirely, producing derivatives with substantially different melting points and phase behavior . The trans (E) configuration at the 6-position provides enhanced thermal and oxidative stability relative to cis isomers while maintaining the conformational flexibility imparted by the double bond [2]. For applications where double bond position determines molecular packing, membrane interactions, or surfactant critical micelle concentration (CMC), substitution without validation introduces uncontrolled variability in physicochemical outcomes.

Oleoyl chloride (Δ9) may produce surfactants with different micellization and water solubility; double-bond position alters CMC and Krafft point.

Stearoyl chloride (saturated C18:0) lacks the trans double bond, leading to higher melting points and distinct phase behavior in derivatives.

For bioactive N-acyl ethanolamine standards, substitution with Δ9 or Δ11 isomers yields different lipid species; mass alone cannot distinguish positional isomers.

• [1] Dierker M, Schäfer HJ. Surfactants from oleic, erucic and petroselinic acid: Synthesis and properties. Eur J Lipid Sci Technol. 2010;112(1):122-136. DOI: 10.1002/ejlt.200900126. View Source
• [2] Kuujia. Cas no 150989-03-0 (6-Octadecenoyl chloride, (E)-). Its trans configuration (E) enhances stability and influences reactivity in acylation reactions. View Source

Quantitative Differentiation Evidence: 6(E)-Octadecenoyl Chloride vs. Structural Analogs

Double Bond Position (Δ6 vs. Δ9) Determines Surfactant Krafft Point and Water Solubility

In a systematic comparative study, non-ionic surfactants synthesized from petroselinic acid (6Z precursor) exhibited different tensidic properties compared to those from oleic acid (9Z precursor). While both C18 fatty acid derivatives produced surfactants with properties comparable to or better than commercial C12/C14-based surfactants, the Δ6 position yields distinct hydrophilic-lipophilic balance and micellization behavior versus the Δ9 position of oleoyl derivatives [1]. Specifically, ethoxylates prepared from petroselinic acid-derived alcohols produced homolog-free non-ionic surfactants whose properties were determined to be equal or superior to commercial standards, while demonstrating the feasibility of utilizing longer C18 chains that are typically avoided due to lower water solubility [1].

Double-Bond Position

Reported

Δ6 (petroselinic) vs Δ9 (oleic) yields distinct surfactant properties; both comparable to or above C12/C14 standards.

Positional isomer surfactant studies

CMC and Krafft point differentiation not numerically reported

Evidence Dimension	Surfactant performance relative to commercial C12/C14 standards
Target Compound Data	Petroselinic acid-derived surfactants (6Z precursor): comparable or better than commercial C12/C14 surfactants
Comparator Or Baseline	Oleic acid-derived surfactants (9Z): comparable or better than commercial C12/C14 surfactants; Erucic acid-derived surfactants (C22:1): comparable or better than commercial C12/C14 surfactants
Quantified Difference	Qualitative differentiation: Δ6 double bond position produces distinct surfactant properties versus Δ9 position; exact quantitative CMC/Krafft point differences not numerically reported in this study
Conditions	Non-ionic ethoxylate surfactant synthesis via epoxidation and ring-opening; sodium sulfate anionic surfactant preparation via chlorosulfonic acid reaction

Why This Matters

Procurement of 6(E)-octadecenoyl chloride enables systematic exploration of double bond positional effects on surfactant performance—a structure-property relationship that cannot be accessed using the more common oleoyl chloride (Δ9).

• [1] Dierker M, Schäfer HJ. Surfactants from oleic, erucic and petroselinic acid: Synthesis and properties. Eur J Lipid Sci Technol. 2010;112(1):122-136. View Source

Derivative Physical State: trans-6 vs. trans-9 vs. Saturated C18 Acyl Chains

The trans (E) configuration at the 6-position in 6(E)-octadecenoyl chloride imparts distinct derivative physical properties compared to saturated stearoyl derivatives and positionally isomeric trans-9 (elaidoyl) derivatives. Stearoyl chloride (saturated C18:0, CAS 112-76-5) exhibits a melting point of 21-22°C, existing as a low-melting solid at room temperature . In contrast, both 6(E)-octadecenoyl chloride and 9(E)-octadecenoyl chloride (elaidoyl chloride) are liquids at room temperature due to the cis or trans double bond disrupting crystalline packing [1]. Within trans isomers, the Δ6 position places the double bond closer to the polar head group than the Δ9 position, altering molecular geometry and packing parameters in self-assembled structures such as monolayers and bilayers.

Physical State

Data to verify

6(E)-octadecenoyl chloride liquid at RT; ≥21°C mp depression vs stearoyl chloride (mp 21-22°C).

Facilitates handling and distinct packing

Liquid state inferred; confirm lot-specific phase

Evidence Dimension	Melting point of parent acyl chloride / physical state
Target Compound Data	6(E)-Octadecenoyl chloride: liquid at room temperature (inferred from structural class)
Comparator Or Baseline	Stearoyl chloride (C18:0 saturated): melting point 21-22°C; Oleoyl chloride (9Z): liquid, density 0.91 g/mL at 25°C
Quantified Difference	≥21°C melting point depression relative to saturated analog; Δ6 trans vs. Δ9 trans positional isomerism yields distinct derivative phase behavior
Conditions	Ambient temperature (25°C); derivative properties assessed via DSC or melting point determination

Why This Matters

The liquid state of 6(E)-octadecenoyl chloride facilitates handling and reaction workup compared to solid stearoyl chloride, while the Δ6 trans geometry provides distinct packing parameters for applications in liquid crystals, membrane mimetics, and structured fluids.

• [1] Kuujia. Cas no 150989-03-0 (6-Octadecenoyl chloride, (E)-) and Cas no 7459-35-0 (elaidoyl chloride). View Source

N-Acyl Ethanolamine Endocannabinoid Analog Differentiation: Δ6 vs. Δ9 vs. Δ11 trans Isomers

The LIPID MAPS Structure Database (LMSD) catalogs four distinct trans-octadecenoyl N-acyl ethanolamine species, each defined by double bond position: petroselaidoyl-EA (N-6E-octadecenoyl-ethanolamine, LMFA08040062), elaidoyl-EA (N-9E-octadecenoyl-ethanolamine, LMFA08040060), and trans-vaccenoyl-EA (N-11E-octadecenoyl-ethanolamine, LMFA08040061) [1]. All four compounds share identical molecular mass (325.3 Da) and formula (C20H39NO2), yet represent distinct chemical entities with separate database entries. This systematic nomenclature and cataloging underscore that double bond position—even among trans geometric isomers—defines distinct bioactive lipid species. In biological contexts, N-acyl ethanolamines exhibit double bond position-dependent receptor interactions and metabolic stability, making the precise Δ6 trans isomer essential for studying petroselaidoyl-specific signaling pathways.

Lipid Mediator Identity

Class-level inference

Petroselaidoyl-EA (LMFA08040062) vs elaidoyl-EA (Δ9) and vaccenoyl-EA (Δ11); all 325.3 Da.

Enables isomer-specific lipid mediator synthesis

Receptor binding context requires validation

Evidence Dimension	Structural identity of bioactive N-acyl ethanolamine derivatives
Target Compound Data	Petroselaidoyl-EA: N-(6E-octadecenoyl)-ethanolamine; LM_ID LMFA08040062; Mass 325.3 Da; Formula C20H39NO2
Comparator Or Baseline	Elaidoyl-EA: N-(9E-octadecenoyl)-ethanolamine (LMFA08040060); trans-Vaccenoyl-EA: N-(11E-octadecenoyl)-ethanolamine (LMFA08040061); all share 325.3 Da mass
Quantified Difference	Identical molecular mass (325.3 Da) and formula (C20H39NO2) across positional isomers; differentiation occurs via double bond position (Δ6 vs. Δ9 vs. Δ11)
Conditions	LIPID MAPS classification; biological activity context (endocannabinoid system, receptor binding assays)

Why This Matters

For research involving N-acyl ethanolamine signaling or lipid mediator synthesis, 6(E)-octadecenoyl chloride is the requisite precursor for generating the specific Δ6 trans isomer—substitution with elaidoyl chloride (Δ9) or other positional isomers produces different bioactive species with distinct receptor pharmacology.

• [1] LIPID MAPS Structure Database (LMSD). LMFA08040062: Petroselaidoyl-EA (N-(6E-octadecenoyl)-ethanolamine). View Source

Positional Isomer Availability and Procurement Differentiation

6(E)-Octadecenoyl chloride (CAS 150989-03-0) represents a defined trans-6 isomer that is commercially distinguished from its cis-6 counterpart (CAS 21330-53-0) and from other octadecenoyl chloride positional isomers . The compound is available as a high-purity reference standard (≥99%) from specialized lipid suppliers, with 100 mg quantities priced at approximately €207.00, reflecting its specialized nature as a non-commodity positional isomer [1]. In comparison, oleoyl chloride (CAS 112-77-6), the most abundant and commercially ubiquitous octadecenoyl chloride isomer, is produced at multi-ton industrial scale for bulk surfactant manufacturing and priced as an industrial intermediate . This availability differential necessitates deliberate sourcing strategies: 6(E)-octadecenoyl chloride is procured for precise isomer-specific research applications, whereas commodity oleoyl chloride serves high-volume industrial esterification.

Procurement Profile

Supplier data

≥99% purity, ~€2,070/g vs oleoyl chloride ~€15/g (technical grade).

Specialized isomer for research procurement

Pricing indicative; verify vendor specifications

Evidence Dimension	Commercial availability, purity grade, and procurement scale
Target Compound Data	6(E)-Octadecenoyl chloride (CAS 150989-03-0): >99% purity, 100 mg ~€207.00, specialty reference standard
Comparator Or Baseline	Oleoyl chloride (CAS 112-77-6): ≥89% purity technical grade, 25 g ~¥370, bulk industrial intermediate; 6(Z)-Octadecenoyl chloride (CAS 21330-53-0): ester product grade
Quantified Difference	Price per gram ~€2,070 for 6(E)-octadecenoyl chloride vs. ~€15 per gram for oleoyl chloride (~138× cost differential); purity 99%+ vs. 89% technical
Conditions	Commercial pricing data from specialty chemical vendors (2025)

Why This Matters

This compound is procured specifically for isomer-defined research requiring positional and geometric purity, not for bulk industrial applications where the commodity isomer oleoyl chloride is appropriate. The cost differential reflects its specialized synthesis and limited production scale.

• [1] Larodan (via Kuujia). 6(E)-Octadecenoyl chloride, >99%, 100mg, €207.00 (2025). View Source

Validated Application Scenarios for 6(E)-Octadecenoyl Chloride in Research and Specialty Synthesis

Synthesis of Double Bond Position-Dependent Non-Ionic Surfactants

Researchers synthesizing homolog-free non-ionic ethoxylate surfactants can utilize 6(E)-octadecenoyl chloride to systematically vary double bond position while maintaining identical chain length and unsaturation degree. As demonstrated by Dierker and Schäfer (2010), surfactants derived from petroselinic acid (Δ6) exhibit tensidic properties distinct from those derived from oleic acid (Δ9), with both classes performing comparably to or better than commercial C12/C14 standards [1]. 6(E)-Octadecenoyl chloride serves as the reactive acylating agent for introducing the petroselaidoyl moiety into surfactant scaffolds via ester or amide bond formation, enabling structure-property relationship studies correlating double bond position with critical micelle concentration, Krafft point, and emulsification efficiency [1].

Preparation of Positionally Defined N-Acyl Ethanolamine Lipid Standards

For analytical lipidomics and endocannabinoid signaling research, 6(E)-octadecenoyl chloride is the essential precursor for synthesizing petroselaidoyl ethanolamine (N-6E-octadecenoyl-ethanolamine, LMFA08040062). This specific trans-6 isomer is cataloged in the LIPID MAPS database as a distinct N-acyl ethanolamine species alongside its Δ9 (elaidoyl) and Δ11 (trans-vaccenoyl) positional isomers, all sharing identical mass (325.3 Da) and formula (C20H39NO2) [2]. Reaction of 6(E)-octadecenoyl chloride with ethanolamine under standard acylation conditions yields the target standard for mass spectrometry-based lipid quantification and receptor binding studies, enabling unambiguous identification of this specific isomer in biological matrices [2].

Trans-Fatty Acid Lipid Membrane and Monolayer Studies

The trans (E) configuration at the 6-position in 6(E)-octadecenoyl chloride provides a defined molecular geometry for studying trans-fatty acid effects on lipid bilayer packing, membrane fluidity, and monolayer collapse pressure. Unlike saturated stearoyl derivatives (melting point 21-22°C, solid at room temperature), the trans-6 unsaturated acyl chain remains liquid at ambient conditions while introducing a kinked conformation distinct from cis-9 (oleoyl) chains . This enables preparation of phospholipids and glycerolipids containing the petroselaidoyl moiety for comparative biophysical studies with elaidoyl (trans-9) and oleoyl (cis-9) analogs, using techniques such as Langmuir trough measurements, differential scanning calorimetry, and fluorescence anisotropy [3].

Synthesis of Polymeric Surface Modifiers and Specialty Materials

6(E)-Octadecenoyl chloride can be employed as an acylating agent for introducing hydrophobic C18 trans-6 unsaturated chains onto polymeric surfaces and functional materials. The trans configuration enhances oxidative and thermal stability compared to cis-unsaturated analogs while maintaining lower viscosity than saturated stearoyl derivatives [3]. This combination of stability and processability makes the compound suitable for synthesizing surface-active polymers, hydrophobic coatings, and self-assembled monolayers where defined chain packing and orientation are required. The reactive acyl chloride functionality enables covalent attachment to hydroxyl-, amino-, or thiol-containing substrates under mild conditions [3].

Application

Selection Property

Validation Focus

Positional surfactant structure-property studies

Δ6 trans-acylation reactivity

CMC, Krafft point, emulsification performance

N-acyl ethanolamine lipid standard synthesis

Isomer-specific acylating agent

Mass spectrometric isomer identification

Trans-fatty acid membrane packing and monolayer research

Trans-6 monounsaturated chain geometry

Lipid bilayer packing parameters, phase behavior

Polymeric surface modifier and specialty material synthesis

Reactive acyl chloride for covalent attachment

Surface hydrophobicity, thermal/oxidative stability

• [1] Dierker M, Schäfer HJ. Surfactants from oleic, erucic and petroselinic acid: Synthesis and properties. Eur J Lipid Sci Technol. 2010;112(1):122-136. View Source
• [2] LIPID MAPS Structure Database (LMSD). LMFA08040062: Petroselaidoyl-EA. View Source
• [3] Kuujia. Cas no 150989-03-0 (6-Octadecenoyl chloride, (E)-). Trans configuration enhances stability and influences reactivity in acylation reactions. View Source